![molecular formula C19H20Cl2N6O B2456426 N2-(3-chlorophenyl)-6-morpholino-N4-phenyl-1,3,5-triazine-2,4-diamine hydrochloride CAS No. 1179420-99-5](/img/structure/B2456426.png)
N2-(3-chlorophenyl)-6-morpholino-N4-phenyl-1,3,5-triazine-2,4-diamine hydrochloride
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Overview
Description
“N2-(3-chlorophenyl)-6-morpholino-N4-phenyl-1,3,5-triazine-2,4-diamine hydrochloride” is a complex organic compound. It contains a triazine ring, which is a heterocyclic compound with three nitrogen atoms and three carbon atoms in a six-membered ring . The compound also contains morpholino, phenyl, and chlorophenyl groups.
Synthesis Analysis
The synthesis of such compounds often involves multiple steps and various reagents. For instance, the synthesis of piperazine derivatives, which are structurally similar to your compound, can involve the reaction of diethanolamine with m-chloroaniline . Another method involves the reaction of m-chloroaniline with bis(2-chloroethyl)amine . A different approach for synthesizing piperazine pharmaceutical intermediates involves reactions with diethanolamine, thionyl chloride, and 3-chloroaniline .Chemical Reactions Analysis
The chemical reactions involving this compound would depend on the specific conditions and reagents used. Azides, which are structurally similar to your compound, can act as nucleophiles in S_N2 reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its specific structure. For instance, the properties of 3-Chlorophenylhydrazine hydrochloride, a related compound, include a molecular formula of CHClN, an average mass of 179.047 Da, and a monoisotopic mass of 178.006454 Da .Scientific Research Applications
- N2-(3-chlorophenyl)-6-(morpholin-4-yl)-N4-phenyl-1,3,5-triazine-2,4-diamine hydrochloride has shown promise as a potential anticancer agent. Researchers have investigated its ability to inhibit specific kinases involved in cancer cell proliferation and survival. By targeting these kinases, the compound may hinder tumor growth and metastasis .
- The compound acts as a tyrosine kinase inhibitor, particularly targeting epidermal growth factor receptor (EGFR) and vascular endothelial growth factor receptor (VEGFR). Inhibition of these kinases can disrupt signaling pathways crucial for tumor progression and angiogenesis .
- Studies suggest that N2-(3-chlorophenyl)-6-morpholino-N4-phenyl-1,3,5-triazine-2,4-diamine hydrochloride exhibits antiviral activity. It may interfere with viral replication by affecting essential enzymes or proteins involved in viral life cycles .
- The compound has been explored for its anti-inflammatory potential. By modulating inflammatory pathways, it could contribute to the management of inflammatory diseases such as rheumatoid arthritis or inflammatory bowel diseases .
- Some research indicates that this compound may have neuroprotective effects. It could potentially mitigate neuronal damage caused by oxidative stress, inflammation, or excitotoxicity, making it relevant for neurodegenerative disorders .
- PDT is a treatment approach that involves using light-activated compounds to selectively destroy cancer cellsN2-(3-chlorophenyl)-6-morpholino-N4-phenyl-1,3,5-triazine-2,4-diamine hydrochloride has been investigated as a photosensitizer in PDT due to its ability to generate reactive oxygen species upon light exposure, leading to localized cell death .
Anticancer Activity
Tyrosine Kinase Inhibition
Antiviral Properties
Anti-Inflammatory Effects
Neuroprotection
Photodynamic Therapy (PDT)
Safety and Hazards
The safety and hazards associated with this compound would depend on its specific properties. For instance, 1-(3-Chlorophenyl)piperazine hydrochloride, a related compound, is considered hazardous by the 2012 OSHA Hazard Communication Standard. It is toxic if swallowed, causes skin and eye irritation, and may cause respiratory irritation .
properties
IUPAC Name |
2-N-(3-chlorophenyl)-6-morpholin-4-yl-4-N-phenyl-1,3,5-triazine-2,4-diamine;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19ClN6O.ClH/c20-14-5-4-8-16(13-14)22-18-23-17(21-15-6-2-1-3-7-15)24-19(25-18)26-9-11-27-12-10-26;/h1-8,13H,9-12H2,(H2,21,22,23,24,25);1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XRDBMAOKNHYZNT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C2=NC(=NC(=N2)NC3=CC(=CC=C3)Cl)NC4=CC=CC=C4.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20Cl2N6O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
419.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N2-(3-chlorophenyl)-6-morpholino-N4-phenyl-1,3,5-triazine-2,4-diamine hydrochloride |
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